Cas no 2944-48-1 (2-(2-methoxyphenyl)propan-2-ol)

2-(2-methoxyphenyl)propan-2-ol Properties

Names and Identifiers

• Benzene,1-(1,1-dimethylethyl)-2-methoxy-
• 1-tert-butyl-2-methoxybenzene
• (3,3-Dimethyl-1-butynyl)(trimethyl)silane
• (3,3-Dimethylbut-1-ynyl)trimethylsilane
• 1-(tert-butyl)-2-(trimethylsilyl)acetylene
• 1-(Trimethylsilyl)neohexyne
• 1-Butyne, 3,3-dimethyl-1-trimethylsilyl-
• 1-Trimethylsilyl-3,3-dimethyl-1-butyne
• 1-trimethylsilyl-3,3-dimethylbut-1-yne
• 2-methoxy-tert-butylbenzene
• 2-tert-butylanisole
• 3,3-dimethyl-1-trimethylsilyl-1-butyne
• AC1L3FM7
• SBB009032
• 2-t-butylanisole
• DTXSID40190191
• 36731-23-4
• 2-t-butyl anisole
• NS00030083
• 1-(tert-Butyl)-2-methoxybenzene
• NSC-113126
• Benzene,1-dimethylethyl)-2-methoxy-
• CAA94448
• tert-Butylanisole
• o-(tert-Butyl)anisole
• SCHEMBL142899
• 2-(t-butyl)anisole
• NSC113126
• EINECS 253-174-7
• 2-tert-butylanisol
• CS-0210371
• 2944-48-1
• 1-tert-Butyl-2-methoxy-benzene
• AKOS014094170
• G11596
• InChI=1/C11H16O/c1-11(2,3)9-7-5-6-8-10(9)12-4/h5-8H,1-4H
• MFCD15527518
• DS-009957
• +Expand

• InChIKey： YIQUTYFGUKCQCY-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H16O/c1-11(2,3)9-7-5-6-8-10(9)12-4/h5-8H,1-4H3
• SMILES： COC1=CC=CC=C1C(C)(C)C

Computed Properties

• Exact Mass: 164.12018
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 164.12
• Heavy Atom Count: 12
• Complexity: 134
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• LogP: 2.99270
• PSA: 9.23
• Refractive Index: 1.481
• Boiling Point: 225.4ºC at 760mmHg
• Flash Point: 91.5ºC
• Density: 0.911g/cm3